Cas no 1806731-56-5 (5-Fluoro-2-nitro-3-(trifluoromethoxy)-4-(trifluoromethyl)pyridine)

• Product Name: 5-Fluoro-2-nitro-3-(trifluoromethoxy)-4-(trifluoromethyl)pyridine
• CAS No: 1806731-56-5
• MF: C₇HF₇N₂O₃
• MW: 294.083266019821
• CID: 4828871
• Update Time: 2025-05-22

5-Fluoro-2-nitro-3-(trifluoromethoxy)-4-(trifluoromethyl)pyridine Chemical and Physical Properties

Names and Identifiers

• 5-Fluoro-2-nitro-3-(trifluoromethoxy)-4-(trifluoromethyl)pyridine

• Inchi： 1S/C7HF7N2O3/c8-2-1-15-5(16(17)18)4(19-7(12,13)14)3(2)6(9,10)11/h1H
• InChI Key： XVULXOUNYRVFMM-UHFFFAOYSA-N
• SMILES： FC(C1C(=CN=C(C=1OC(F)(F)F)[N+](=O)[O-])F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 11
• Heavy Atom Count: 19
• Rotatable Bond Count: 1
• Complexity: 339
• XLogP3: 3.2
• Topological Polar Surface Area: 67.9

Additional information on 5-Fluoro-2-nitro-3-(trifluoromethoxy)-4-(trifluoromethyl)pyridine

5-Fluoro-2-nitro-3-(trifluoromethoxy)-4-(trifluoromethyl)pyridine: A Comprehensive Overview

The compound 5-Fluoro-2-nitro-3-(trifluoromethoxy)-4-(trifluoromethyl)pyridine (CAS No. 1806731-56-5) is a highly specialized aromatic heterocyclic compound with significant applications in the fields of pharmaceuticals, agrochemicals, and materials science. This molecule is characterized by its unique substitution pattern on the pyridine ring, which includes a fluorine atom at position 5, a nitro group at position 2, a trifluoromethoxy group at position 3, and a trifluoromethyl group at position 4. The combination of these substituents imparts distinctive electronic and steric properties to the molecule, making it a valuable building block in organic synthesis.

Recent studies have highlighted the importance of 5-fluoro-substituted pyridines in drug discovery. The presence of the fluorine atom at position 5 introduces a unique electronic environment that can enhance the bioavailability and pharmacokinetic properties of the compound. Additionally, the nitro group at position 2 contributes to the molecule's reactivity and ability to participate in various chemical transformations. The trifluoromethoxy and trifluoromethyl groups further enhance the molecule's stability and lipophilicity, making it an ideal candidate for use in medicinal chemistry.

The synthesis of 5-fluoro-2-nitro-3-(trifluoromethoxy)-4-(trifluoromethyl)pyridine involves a multi-step process that typically begins with the preparation of intermediate pyridine derivatives. One common approach involves the nitration of a fluoropyridine derivative followed by subsequent substitutions to introduce the trifluoromethoxy and trifluoromethyl groups. Recent advancements in catalytic methods have enabled more efficient and selective synthesis routes, reducing production costs and improving yields.

In terms of applications, this compound has shown promise in several areas. In pharmaceutical research, it has been used as a precursor for developing novel anti-cancer agents due to its ability to inhibit specific protein kinases. In agrochemicals, it serves as an intermediate for synthesizing herbicides with improved selectivity and efficacy. Furthermore, its unique electronic properties make it a potential candidate for use in organic electronics, particularly in the development of advanced materials for light-emitting diodes (LEDs) and photovoltaic devices.

Recent studies have also explored the environmental impact of 5-fluoro-2-nitro-3-(trifluoromethoxy)-4-(trifluoromethyl)pyridine. Researchers have investigated its biodegradation pathways under various conditions and found that it exhibits moderate persistence in aqueous environments. However, its potential toxicity to aquatic organisms remains a subject of ongoing research. Efforts are being made to develop eco-friendly synthesis methods and waste management strategies to minimize its environmental footprint.

In conclusion, 5-fluoro-2-nitro-3-(trifluoromethoxy)-4-(trifluoromethyl)pyridine (CAS No. 1806731-56-5) is a versatile compound with wide-ranging applications across multiple industries. Its unique chemical structure, combined with recent advancements in synthetic methods and application development, positions it as a key player in modern organic chemistry. As research continues to uncover new uses and optimize its production processes, this compound is expected to play an increasingly important role in both academic and industrial settings.